Cas no 1807021-72-2 (2-Aminomethyl-6-chloro-4-cyanophenylacetic acid)

• Product Name: 2-Aminomethyl-6-chloro-4-cyanophenylacetic acid
• CAS No: 1807021-72-2
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 4943008
• Update Time: 2025-06-25

2-Aminomethyl-6-chloro-4-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-6-chloro-4-cyanophenylacetic acid

• Inchi： 1S/C10H9ClN2O2/c11-9-2-6(4-12)1-7(5-13)8(9)3-10(14)15/h1-2H,3,5,13H2,(H,14,15)
• InChI Key： PWZIEYULBCBWGW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(CN)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: -1.7
• Topological Polar Surface Area: 87.1

Additional information on 2-Aminomethyl-6-chloro-4-cyanophenylacetic acid

Comprehensive Overview of 2-Aminomethyl-6-chloro-4-cyanophenylacetic acid (CAS No. 1807021-72-2)

2-Aminomethyl-6-chloro-4-cyanophenylacetic acid (CAS No. 1807021-72-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure featuring an aminomethyl group, a chloro substituent, and a cyano functionality, serves as a critical intermediate in the synthesis of bioactive molecules. Its versatility and potential applications in drug discovery make it a subject of interest for researchers exploring novel therapeutic agents.

The molecular formula of 2-Aminomethyl-6-chloro-4-cyanophenylacetic acid reflects its complex yet functional design, which enables it to participate in various chemical reactions. The presence of the acetic acid moiety enhances its solubility in polar solvents, facilitating its use in aqueous-phase reactions. Researchers often investigate this compound for its potential role in modulating enzyme activity or as a building block for more complex pharmacophores. Its CAS No. 1807021-72-2 is frequently searched in scientific databases, underscoring its relevance in contemporary chemistry.

In recent years, the demand for 2-Aminomethyl-6-chloro-4-cyanophenylacetic acid has surged due to its applications in targeted drug delivery systems. With the rise of personalized medicine, compounds like this are pivotal in designing molecules that interact selectively with biological targets. The chloro and cyano groups contribute to its electrophilic properties, making it a candidate for covalent inhibitor development—a hot topic in oncology and infectious disease research.

Another area where CAS No. 1807021-72-2 is gaining traction is in the field of green chemistry. Scientists are exploring eco-friendly synthetic routes to produce this compound, aligning with global sustainability goals. Questions like "How to synthesize 2-Aminomethyl-6-chloro-4-cyanophenylacetic acid with minimal waste?" or "What are the biocatalytic approaches to its production?" are frequently asked in academic forums, reflecting the compound's alignment with modern environmental concerns.

The stability and reactivity of 2-Aminomethyl-6-chloro-4-cyanophenylacetic acid also make it a valuable tool in analytical chemistry. Its distinct spectroscopic signatures, such as NMR and IR peaks, are well-documented, aiding in its identification and purity assessment. Laboratories often rely on its CAS No. 1807021-72-2 for precise cataloging and procurement, ensuring reproducibility in experiments.

Beyond its chemical properties, the compound's nomenclature itself is a topic of interest. The systematic name 2-Aminomethyl-6-chloro-4-cyanophenylacetic acid highlights its IUPAC-compliant structure, while its CAS registry number provides a universal identifier. This dual naming convention ensures clarity in cross-disciplinary research, bridging gaps between chemists, biologists, and material scientists.

In conclusion, 2-Aminomethyl-6-chloro-4-cyanophenylacetic acid (CAS No. 1807021-72-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from drug development to sustainable synthesis, position it as a compound of enduring significance. As research advances, its role in addressing pressing scientific challenges will undoubtedly expand, solidifying its place in the lexicon of essential biochemical tools.